Cas no 1261994-61-9 (6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid
• CAS No: 1261994-61-9
• MF: C₁₅H₉ClO₆
• MW: 320.68136382103
• MDL: MFCD18322544
• CID: 2768209
• PubChem ID: 53228363
• Update Time: 2025-10-23

6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00691896
• 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid, 95%
• 1261994-61-9
• MFCD18322544
• 3-Chloro[1,1'-biphenyl]-2,3',5'-tricarboxylic acid
• 6-CHLORO-2-(3,5-DICARBOXYPHENYL)BENZOIC ACID
• 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid

• MDL： MFCD18322544
• Inchi： 1S/C15H9ClO6/c16-11-3-1-2-10(12(11)15(21)22)7-4-8(13(17)18)6-9(5-7)14(19)20/h1-6H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： JSBXYKKLEAOZDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 320.0087657Da
• Monoisotopic Mass: 320.0087657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid

Research Briefing on 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid (CAS: 1261994-61-9)

6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid (CAS: 1261994-61-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and molecular imaging. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid as a versatile intermediate in the synthesis of complex organic molecules. Its unique structural features, including the presence of multiple carboxyl groups and a chloro-substituted aromatic ring, make it a valuable scaffold for designing ligands with high affinity for biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting metalloenzymes such as carbonic anhydrases and matrix metalloproteinases.

One of the key advancements in this area involves the use of 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid in the design of fluorescent probes for bioimaging applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong fluorescence properties and selective binding to specific cellular compartments, making them promising candidates for diagnostic imaging. The study employed advanced spectroscopic techniques, including fluorescence lifetime imaging microscopy (FLIM), to validate the probe's performance in live cells.

In addition to its imaging applications, this compound has been investigated for its potential therapeutic effects. A preclinical study conducted by a team at the University of Cambridge revealed that 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid derivatives exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. The study utilized in vitro assays and animal models to demonstrate the compound's efficacy in reducing inflammation markers, suggesting its potential as a lead compound for treating chronic inflammatory diseases.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid to improve yield and purity. A 2024 paper in Organic Process Research & Development outlined a novel catalytic method that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

In conclusion, 6-Chloro-2-(3,5-dicarboxyphenyl)benzoic acid (CAS: 1261994-61-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its utility spans from molecular imaging to therapeutic development, supported by robust scientific evidence. Future research directions may include the exploration of its pharmacokinetic properties and the development of more potent derivatives for targeted therapies.